Cas no 2768-18-5 (5,5-dimethylhexan-1-ol)
5,5-dimethylhexan-1-ol structure
Product Name:5,5-dimethylhexan-1-ol
CAS No:2768-18-5
MF:C8H18O
MW:130.227922916412
MDL:MFCD02258573
CID:267583
PubChem ID:262849
Update Time:2025-04-19
5,5-dimethylhexan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-Hexanol,5,5-dimethyl-
- 5,5-dimethylhexan-1-ol
- 1-Hexanol,2,2-dimethyl
- 1-Hexanol,5-dimethyl
- 5,5-DIMETHYL-1-HEXANOL
- 5,5-dimethyl-hexan-1-ol
- 5.5-dimethyl-hexyl alcohol
- 5.5-Dimethyl-hexylalkohol
- neooctyl alcohol
- AKOS011895410
- SCHEMBL498051
- CAA76818
- NSC96815
- 5, 5-dimethylhexan-1-ol
- 2768-18-5
- EN300-842400
- 1-Hexanol,5-dimethyl-
- 5,5-dimethylhexanol
- NSC-96815
- DTXSID60294488
- QYFVEEMPFRRFNN-UHFFFAOYSA-N
-
- MDL: MFCD02258573
- Inchi: 1S/C8H18O/c1-8(2,3)6-4-5-7-9/h9H,4-7H2,1-3H3
- InChI Key: QYFVEEMPFRRFNN-UHFFFAOYSA-N
- SMILES: OCCCCC(C)(C)C
Computed Properties
- Exact Mass: 130.13600
- Monoisotopic Mass: 130.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 61.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Density: 0.8414 (estimate)
- Melting Point: -61.15°C (estimate)
- Boiling Point: 170.96°C (estimate)
- Flash Point: 60.6°C
- Refractive Index: 1.4038 (estimate)
- PSA: 20.23000
- LogP: 2.19510
5,5-dimethylhexan-1-ol Customs Data
- HS CODE:2905199090
- Customs Data:
China Customs Code:
2905199090Overview:
2905199090. Other saturated monohydric alcohols. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2905199090. saturated monohydric alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
5,5-dimethylhexan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-842400-1g |
5,5-dimethylhexan-1-ol |
2768-18-5 | 95% | 1g |
$699.0 | 2023-09-02 | |
| Enamine | EN300-842400-5g |
5,5-dimethylhexan-1-ol |
2768-18-5 | 95% | 5g |
$2028.0 | 2023-09-02 | |
| Enamine | EN300-842400-10g |
5,5-dimethylhexan-1-ol |
2768-18-5 | 95% | 10g |
$3007.0 | 2023-09-02 | |
| Enamine | EN300-842400-0.05g |
5,5-dimethylhexan-1-ol |
2768-18-5 | 95% | 0.05g |
$162.0 | 2024-05-21 | |
| Enamine | EN300-842400-0.1g |
5,5-dimethylhexan-1-ol |
2768-18-5 | 95% | 0.1g |
$241.0 | 2024-05-21 | |
| Enamine | EN300-842400-0.25g |
5,5-dimethylhexan-1-ol |
2768-18-5 | 95% | 0.25g |
$347.0 | 2024-05-21 | |
| Enamine | EN300-842400-0.5g |
5,5-dimethylhexan-1-ol |
2768-18-5 | 95% | 0.5g |
$546.0 | 2024-05-21 | |
| Enamine | EN300-842400-1.0g |
5,5-dimethylhexan-1-ol |
2768-18-5 | 95% | 1.0g |
$699.0 | 2024-05-21 | |
| Enamine | EN300-842400-2.5g |
5,5-dimethylhexan-1-ol |
2768-18-5 | 95% | 2.5g |
$1370.0 | 2024-05-21 | |
| Enamine | EN300-842400-5.0g |
5,5-dimethylhexan-1-ol |
2768-18-5 | 95% | 5.0g |
$2028.0 | 2024-05-21 |
5,5-dimethylhexan-1-ol Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
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